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Compound Name: Acetylvirolin

Cat. No.: B15592107 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Executive Summary
This technical guide addresses the current state of knowledge regarding the solubility and

stability of Acetylvirolin, a lignan compound isolated from the elderberry plant (Sambucus

williamsii). Despite its availability from chemical suppliers for research purposes, a

comprehensive review of publicly accessible scientific literature and safety data reveals a

significant lack of empirical data on its core physicochemical properties. This document outlines

the available information and highlights the critical data gaps that need to be addressed to

facilitate further research and development of this compound.

Introduction to Acetylvirolin
Acetylvirolin is a naturally occurring lignan with the chemical formula C₂₃H₂₈O₆ and a

molecular weight of 400.46 g/mol . Its unique chemical structure, identified by the CAS number

916264-22-7, places it within a class of phytoestrogens known for their diverse biological

activities. While research has been conducted on various lignans from Sambucus species for

their potential health benefits, including anti-inflammatory and bone-protective effects, specific

data for Acetylvirolin remains elusive.
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There is currently no publicly available quantitative data on the solubility of Acetylvirolin in

common laboratory solvents. Chemical supplier information and Safety Data Sheets (SDS)

explicitly state "no data available" for solubility.

Based on the general characteristics of lignans, which are often lipophilic, it can be inferred that

Acetylvirolin likely exhibits poor solubility in aqueous solutions and greater solubility in organic

solvents. One supplier notes that it is an "oil form," which further suggests a lipophilic nature.

Table 1: Solubility of Acetylvirolin

Solvent Quantitative Solubility Observations/Inferences

Water Data not available
Expected to be low due to its

classification as a lignan.

Ethanol Data not available
Likely soluble, as ethanol is a

common solvent for lignans.

Methanol Data not available Likely soluble.

DMSO Data not available

Likely soluble, a common

solvent for poorly water-soluble

compounds.

Chloroform Data not available Likely soluble.

Ethyl Acetate Data not available Likely soluble.

Experimental Protocol: Determination of Thermodynamic Solubility

To address this critical data gap, a standardized experimental protocol for determining the

thermodynamic solubility of Acetylvirolin is proposed below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b15592107?utm_src=pdf-body
https://www.benchchem.com/product/b15592107?utm_src=pdf-body
https://www.benchchem.com/product/b15592107?utm_src=pdf-body
https://www.benchchem.com/product/b15592107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Equilibration

Analysis

Result

Weigh excess Acetylvirolin

Add to known volume of solvent

Agitate at constant temperature
(e.g., 25°C, 37°C)

Allow to equilibrate for 24-48 hours

Centrifuge to separate undissolved solid

Extract supernatant

Quantify concentration via HPLC-UV

Determine solubility (e.g., in mg/mL)

Click to download full resolution via product page

Figure 1: Workflow for Thermodynamic Solubility Determination.
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Stability Profile of Acetylvirolin
Similar to its solubility, there is no published experimental data on the stability of Acetylvirolin
under various conditions such as pH, temperature, and light exposure. The Safety Data Sheet

for Acetylvirolin indicates "no data available" for chemical stability and hazardous

decomposition products.

Lignans as a chemical class can be susceptible to degradation through oxidation and

hydrolysis, particularly at elevated temperatures and extreme pH values. However, the specific

stability profile of Acetylvirolin needs to be experimentally determined.

Table 2: Stability of Acetylvirolin

Condition Stability Data Inferred Stability

pH Data not available

May be susceptible to

degradation at highly acidic or

alkaline pH.

Temperature Data not available
Stability likely decreases with

increasing temperature.

Light Data not available

Potential for photodegradation,

should be stored protected

from light.

Experimental Protocol: Forced Degradation Study

A forced degradation study is essential to understand the intrinsic stability of Acetylvirolin and

to identify potential degradation products.
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Stress Conditions

Acetylvirolin Solution

Acidic
(e.g., 0.1 N HCl)

Basic
(e.g., 0.1 N NaOH)

Oxidative
(e.g., 3% H₂O₂)

Thermal
(e.g., 60°C)

Photolytic
(UV/Vis light)

Analyze at time points
(e.g., 0, 2, 4, 8, 24h)

via Stability-Indicating HPLC

Determine degradation rate
Identify degradation products

Click to download full resolution via product page

Figure 2: Workflow for a Forced Degradation Study.

Signaling Pathways
Currently, there are no published studies that investigate the specific signaling pathways

modulated by Acetylvirolin. Research on other lignans isolated from Sambucus williamsii

suggests potential involvement in pathways related to bone metabolism, but this has not been

confirmed for Acetylvirolin.

Conclusion and Future Directions
The available information on Acetylvirolin is insufficient for a comprehensive understanding of

its solubility and stability, which are fundamental properties for any drug development program.

The data presented in this guide are largely inferred from the general characteristics of its

chemical class.

For researchers and scientists working with Acetylvirolin, it is imperative to conduct

foundational physicochemical characterization studies. The experimental protocols outlined in

this document provide a starting point for generating the necessary data to enable further

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b15592107?utm_src=pdf-body-img
https://www.benchchem.com/product/b15592107?utm_src=pdf-body
https://www.benchchem.com/product/b15592107?utm_src=pdf-body
https://www.benchchem.com/product/b15592107?utm_src=pdf-body
https://www.benchchem.com/product/b15592107?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


exploration of this compound's biological activities and therapeutic potential. Without such data,

any investigation into its efficacy and mechanism of action will be significantly hampered.

To cite this document: BenchChem. [Acetylvirolin: An In-Depth Technical Guide on a Data-
Deficient Compound]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15592107#acetylvirolin-solubility-and-stability]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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